Cas no 60423-91-8 (3-(4-Cyanophenyl)-2-methylpropanoic acid)
60423-91-8 structure
Product Name:3-(4-Cyanophenyl)-2-methylpropanoic acid
CAS No:60423-91-8
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD18445513
CID:4655730
PubChem ID:21539919
Update Time:2023-08-09
3-(4-Cyanophenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-cyanophenyl)-2-methylpropanoic acid
- alpha-Methyl-beta-(p-cyanophenyl)propionic acid
- Z2472860042
- 3-(4-Cyanophenyl)-2-methylpropanoic acid
-
- MDL： MFCD18445513
- Inchi： 1S/C11H11NO2/c1-8(11(13)14)6-9-2-4-10(7-12)5-3-9/h2-5,8H,6H2,1H3,(H,13,14)
- InChI Key： PODRKIBRUMPBFE-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC(C#N)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 245
- XLogP3: 2
- Topological Polar Surface Area: 61.1
3-(4-Cyanophenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325805-1g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 1g |
$203 | 2021-06-16 | |
| Chemenu | CM325805-5g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 5g |
$621 | 2021-06-16 | |
| Chemenu | CM325805-10g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 10g |
$924 | 2021-06-16 | |
| Chemenu | CM325805-1g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 1g |
$203 | 2022-06-10 | |
| Chemenu | CM325805-5g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 5g |
$621 | 2022-06-10 | |
| Chemenu | CM325805-10g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95%+ | 10g |
$924 | 2022-06-10 | |
| Enamine | EN300-268604-1g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95% | 1g |
$321.0 | 2023-09-11 | |
| Enamine | EN300-268604-5g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95% | 5g |
$929.0 | 2023-09-11 | |
| Enamine | EN300-268604-10g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95% | 10g |
$1380.0 | 2023-09-11 | |
| Enamine | EN300-268604-0.05g |
3-(4-cyanophenyl)-2-methylpropanoic acid |
60423-91-8 | 95.0% | 0.05g |
$75.0 | 2025-03-21 |
3-(4-Cyanophenyl)-2-methylpropanoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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